Cas no 70961-05-6 (Ethyl 5,5,5-trifluoro-4-oxopentanoate)

Ethyl 5,5,5-trifluoro-4-oxopentanoate structure

70961-05-6 structure

Product Name:Ethyl 5,5,5-trifluoro-4-oxopentanoate

CAS No:70961-05-6

Molecular Formula:C₇H₉O₃F₃

Molecular Weight:198.13976

MDL:MFCD12828184

CID:1038134

PubChem ID:13379932

Ethyl 5,5,5-trifluoro-4-oxopentanoate Properties

Names and Identifiers

- Ethyl 5,5,5-trifluoro-4-oxopentanoate
- Pentanoic acid, 5,5,5-trifluoro-4-oxo-, ethyl ester
- 3,3,3-Trifluorlaevulinsaeure-ethylester
- 4-trifluoromethyl-4-oxobutyric acid ethyl ester
- 5,5,5-TRIFLUORO-4-OXO-PENTANOIC ACID ETHYL ESTER
- ethyl 3-trifluoroacetylpropionate
- ethyl 5,5,5-trifluoro-4-oxo-pentanoate
- ethyl trifluoromethyl acetyl acetate
- AKOS015949484
- EN300-253948
- SCHEMBL3603910
- CS-W001623
- Ethyl 5 pound not5 pound not5-Trifluoro-4-oxopentanoate
- A852325
- MFCD12828184
- DTXSID60538793
- SB11193
- 70961-05-6
- DS-13988
- J-521074
- Ethyl5,5,5-trifluoro-4-oxopentanoate
- SY025687
- O11799
- FT-0685227
- AMY4091
- DB-011554
- +Expand
- MDL： MFCD12828184
- InChIKey： SYCYZTBFHCQFQZ-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H9F3O3/c1-2-13-6(12)4-3-5(11)7(8,9)10/h2-4H2,1H3
- SMILES： CCOC(=O)CCC(=O)C(F)(F)F

Computed Properties

Exact Mass: 198.05000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 6
Monoisotopic Mass: 198.05037863g/mol
Heavy Atom Count: 13
Complexity: 198
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.2
Topological Polar Surface Area: 43.4Å²

Experimental Properties

LogP: 1.46110
PSA: 43.37000
Boiling Point: 185 ºC
Flash Point: 64 ºC
Density: 1.230

Ethyl 5,5,5-trifluoro-4-oxopentanoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P005G0Y-250mg	Ethyl 5,5,5-trifluoro-4-oxopentanoate	70961-05-6	95%	250mg	$200.00	2024-04-21
A2B Chem LLC	AC53250-250mg	Ethyl 5,5,5-trifluoro-4-oxopentanoate	70961-05-6	96%	250mg	$141.00	2024-04-19
Aaron	AR005G9A-250mg	Ethyl 5,5,5-trifluoro-4-oxopentanoate	70961-05-6	97%	250mg	$78.00
abcr	AB495956-250 mg	Ethyl 5,5,5-trifluoro-4-oxopentanoate; .	70961-05-6		250MG	€166.80	2023-04-19
Ambeed	A564664-250mg	Ethyl 5,5,5-trifluoro-4-oxopentanoate	70961-05-6	95%	250mg	$83.0
Apollo Scientific	PC430110-1g	Ethyl 5,5,5-trifluoro-4-oxopentanoate	70961-05-6		1g	£525.00	2024-05-23
Chemenu	CM108487-5g	Ethyl 5,5,5-trifluoro-4-oxopentanoate	70961-05-6	95%	5g	$579	2021-08-06
Enamine	EN300-253948-0.05g	ethyl 5,5,5-trifluoro-4-oxopentanoate	70961-05-6	95%	0.05g	$60.0	2024-06-19
eNovation Chemicals LLC	D912538-5g	Ethyl 5,5,5-Trifluoro-4-oxopentanoate	70961-05-6	95%	5g	$805	2022-10-13
TRC	E945948-50mg	Ethyl 5,5,5-trifluoro-4-oxopentanoate	70961-05-6		50mg	$ 70.00	2022-06-02

Ethyl 5,5,5-trifluoro-4-oxopentanoate Synthesis

Ethyl 5,5,5-trifluoro-4-oxopentanoate Suppliers

SHANG HAI CHENG HE YI YAO Technology Co., Ltd.

Audited Supplier

(CAS:70961-05-6)

MR./MRS.:YU ZHANG JIANG

Phone:18601603956

Email:18601603956@163.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:70961-05-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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70961-05-6 (Ethyl 5,5,5-trifluoro-4-oxopentanoate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:70961-05-6)Ethyl 5,5,5-trifluoro-4-oxopentanoate

Purity:99%/99%

Quantity:1g/5g

Price($):199.0/694.0